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Compound of Interest

Compound Name: Benzene, (hexyloxy)-

Cat. No.: B074731

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting point of hexyl phenyl
ether, including its physical properties and detailed experimental protocols for its determination.
This document is intended to serve as a valuable resource for laboratory and research
applications.

Introduction to Hexyl Phenyl Ether

Hexyl phenyl ether, also known by its synonyms hexyloxybenzene and phenylhexyl ether, is an
organic compound with the chemical formula C12H180.[1][2] It consists of a hexyl group
attached to a phenyl group through an ether linkage. It is characterized as a colorless liquid
with a faint floral scent.[1] This compound is soluble in most organic solvents but not in water.

[1]

Physical and Chemical Properties

The melting point is a critical physical property for the identification and purity assessment of a
compound. For hexyl phenyl ether, the melting point is recorded at -19°C.[1][2][3][4][5] A
summary of its key physical and chemical properties is presented in the table below for easy
reference and comparison.
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Property Value Source(s)
Melting Point -19°C [11[2][3][4][5]
Boiling Point 240°C (estimate) at 760 mmHg  [1][2][3]
Density 0.909 - 0.9174 g/cm3 [1112]131[4]
Flash Point 92.4°C [1][2]
Molecular Weight 178.27 g/mol [1][2]

CAS Number 1132-66-7 [11[2][3][6]
Refractive Index 1.484 - 1.4921 (estimate) [11121[3114]
Vapor Pressure 0.0602 mmHg at 25°C [1][2]

Experimental Protocol: Melting Point Determination
by the Capillary Method

The melting point of a substance can be determined using various techniques, with the
capillary method being one of the most common and fundamental.[7] This method involves
heating a small sample in a capillary tube and observing the temperature range over which it
transitions from a solid to a liquid.[7][8][9]

Principle: A small, uniform sample of the solid is heated at a controlled rate. The temperature at
which the substance begins to melt and the temperature at which it completely liquefies are
recorded to define the melting point range.[7][8] Pure crystalline compounds typically exhibit a
sharp melting point range of 0.5-1.0°C, whereas impurities can lead to a depression and
broadening of this range.[8][9]

Apparatus and Materials:
» Melting point apparatus (e.g., Mel-Temp or similar)[8]
» Capillary tubes (sealed at one end)[8]

o Sample of hexyl phenyl ether (in solid form, which would require cooling below its melting
point)
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e Mortar and pestle (if the sample needs to be powdered)
e Thermometer or digital temperature probe
Procedure:

o Sample Preparation: Ensure the hexyl phenyl ether sample is in a solid, powdered form.
Since its melting point is -19°C, this experiment would need to be conducted in a sub-
ambient temperature environment.

e Loading the Capillary Tube:
o Place a small amount of the solid sample onto a clean, dry surface.
o Gently tap the open end of a capillary tube into the sample to collect a small amount.

o Invert the tube and tap the sealed end on a hard surface to pack the sample into the
bottom. The packed sample height should be approximately 2-3 mm.[10]

¢ Melting Point Measurement:
o Place the loaded capillary tube into the heating block of the melting point apparatus.[7]

o If the approximate melting point is known, rapidly heat the block to about 5-10°C below the
expected melting point.

o Decrease the heating rate to approximately 1-2°C per minute to ensure thermal
equilibrium between the sample, the heating block, and the thermometer.[8]

o Carefully observe the sample through the magnifying eyepiece.[7]
» Recording the Melting Point Range:
o Record the temperature at which the first drop of liquid appears.[10]

o Continue to observe and record the temperature at which the entire sample has turned
into a clear liquid.[10]
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o The recorded temperatures represent the melting point range.

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the capillary method for determining the
melting point of a substance.
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Sample Preparation

Obtain Solid Sample

l
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Capillary T$be Loading
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Melting Point|{Measurement

Place Capillary in Apparatus

'

Heat Rapidly to ~10°C Below Expected MP
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Observe Sample
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Record T2 at Complete Liquefaction

'
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Caption: Workflow for Melting Point Determination by the Capillary Method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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